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Compound of Interest

Compound Name: 1-Decanol

Cat. No.: B1663958

An In-Depth Technical Guide to the Environmental Fate and Biodegradability of 1-Decanol

Introduction

1-Decanol (CAS 112-30-1), also known as decyl alcohol or capric alcohol, is a straight-chain
fatty alcohol with the molecular formula C10H220.[1][2] It presents as a colorless, viscous liquid
with a characteristic sweet, fat-like odor.[2] Due to its amphipathic nature, 1-decanol finds
extensive use in various industrial and commercial applications, including the manufacturing of
plasticizers, lubricants, surfactants, solvents, and as a fragrance ingredient.[3][4] Its ability to
permeate the skin has also led to investigations into its use as a penetration enhancer for
transdermal drug delivery. Given its widespread production and use, a thorough understanding
of its environmental fate, biodegradability, and ecotoxicological profile is essential for assessing
its environmental risk and ensuring its safe application. This guide provides a comprehensive
technical overview of the current scientific knowledge on these aspects.

Physical and Chemical Properties

The environmental transport and fate of a chemical are largely governed by its physical and
chemical properties. These properties determine its partitioning between environmental
compartments such as air, water, soil, and biota.
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Property Value Reference
Molecular Formula C10H220

Molar Mass 158.28 g/mol

Appearance Colorless viscous liquid

Density 0.829 g/cm? at 20-25 °C

Melting Point 5-7°C

Boiling Point 230-231 °C

Flash Point 82-108 °C

Vapor Pressure

<1 hPaat 20 °C

Water Solubility

0.37 g/100ml (370 mg/L) at
20°C (Very Poor)

Octanol/Water Partition

Coefficient (log Pow)

4.23 -4.57

Auto-ignition Temperature

254 - 255 °C

Environmental Fate and Transport

The environmental fate of 1-decanol is characterized by rapid biodegradation under aerobic

conditions and a low potential for bioaccumulation. Its physical properties suggest it will

partition to soil and sediment if released to water, with some volatilization occurring.

Abiotic Degradation

Abiotic degradation processes for 1-decanol in the environment are considered minor

compared to biodegradation.

« Hydrolysis: 1-decanol lacks functional groups susceptible to hydrolysis under typical

environmental pH and temperature conditions. Therefore, hydrolysis is not an expected

environmental fate process.
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e Photolysis: In the atmosphere, 1-decanol released as vapor will be degraded by reacting
with photochemically produced hydroxyl radicals. While specific atmospheric half-life data is
not detailed in the provided results, this is a known degradation pathway for volatile organic
compounds.

Biodegradation

1-decanol is classified as "readily biodegradable," indicating that it is unlikely to persist in the
environment.

» Aerobic Biodegradation: This is the primary degradation pathway for 1-decanol in soil and
aguatic environments. The process is initiated by microorganisms that oxidize the terminal
methyl group. The pathway involves the sequential oxidation of 1-decanol to decanal and
then to decanoic acid. The resulting fatty acid is then metabolized through the B-oxidation
pathway, ultimately leading to mineralization into carbon dioxide and water.

e Anaerobic Biodegradation: While aerobic degradation is dominant, anaerobic processes can
occur in environments devoid of oxygen, such as deep sediments. The anaerobic
degradation of fatty alcohols typically involves a syntrophic consortium of bacteria. The initial
steps involve the conversion of the alcohol to the corresponding fatty acid, which is then
broken down by acetogenic bacteria into acetate, CO2, and Hz. Methanogenic archaea then
convert these intermediates into methane and carbon dioxide.

Biodegradation Data

Classification Readily Biodegradable

Result 88% degradation after 30 days
Test Guideline Based on OECD Guidelines
Mineralization (ThCO2) Prediction Expected to exceed 60%
Oxygen Demand (ThOD) Prediction Expected to exceed 60%
10-day Window Pass

Bioaccumulation and Mobility
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e Bioaccumulation: The potential for 1-decanol to bioaccumulate in aquatic organisms is
considered low. Based on its log Kow of 4.57, a Bioconcentration Factor (BCF) of 20 has
been estimated. This low BCF value suggests that the substance is not likely to accumulate
significantly in the tissues of aquatic organisms.

o Transport and Mobility: If released into the environment, 1-decanol is expected to exhibit
moderate mobility in soil. Its low water solubility and relatively high log Kow indicate a
tendency to adsorb to organic matter in soil and sediment. Volatilization from water surfaces
is expected, with estimated half-lives of 27 hours for a model river and 12 days for a model
lake. Due to its low vapor pressure, significant volatilization from dry soil is less likely.

Ecotoxicological Profile

1-decanol is classified as toxic to aquatic organisms and may cause long-term adverse effects
in the aquatic environment.

Table of Aquatic Toxicity

Endpoint Value Species Exposure Time Reference
Acute Toxicity
LC50 (Fish) 2.4 mg/L Fish 96 h
EC50 (Aquatic Aquatic
3.2 mg/L 48 h
Invertebrates) Invertebrates
ErC50 (Algae) 2.7 mg/L Algae 96 h

Chronic Toxicity

LC50 (Fish) 3.4 mglL Fish 120 h

| NOEC (Fish) | 0.26 mg/L | Fish | 33 d | |

Experimental Protocols

The assessment of biodegradability is typically conducted following internationally recognized
standards, such as the OECD Guidelines for the Testing of Chemicals.
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Ready Biodegradability - OECD 301F (Manometric
Respirometry)

This method is commonly used to assess the ready biodegradability of poorly soluble
compounds like 1-decanol.

Objective: To determine the extent and rate of aerobic biodegradation by measuring oxygen
consumption over a 28-day period.

Methodology Summary:

Test Substance Preparation: A known concentration of 1-decanol (typically at a
concentration that provides sufficient carbon without being toxic, e.g., 100 mg/L) is added to
a mineral salt medium. Due to its low solubility, it may be adsorbed onto an inert support or
emulsified.

Inoculum: The test is inoculated with a small volume of activated sludge from a domestic
wastewater treatment plant. The inoculum is washed and aerated prior to use to reduce
background respiration.

Test Vessels: The mixture of medium, test substance, and inoculum is placed in sealed
vessels equipped with a device to measure oxygen consumption (a respirometer or OxiTop
system).

Controls:

o Blank Control: Contains only inoculum and mineral medium to measure the background
respiration of the microorganisms.

o Reference Control: A readily biodegradable substance (e.g., sodium benzoate or glucose)
is run in parallel to verify the viability and activity of the inoculum.

o Toxicity Control: Contains both the test substance and the reference substance to check
for any inhibitory effects of 1-decanol on the microbial population.

Incubation: The vessels are incubated in the dark at a constant temperature (e.g., 20-25°C)
for 28 days. The contents are continuously stirred to ensure oxygen distribution.
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o Data Collection: Oxygen consumption is measured periodically throughout the 28-day test

period.

o Calculation: The percentage of biodegradation is calculated by comparing the measured
biological oxygen demand (BOD) to the theoretical oxygen demand (ThOD). A substance is
considered "readily biodegradable” if it reaches at least 60% of its ThOD within a 10-day
window following the start of biodegradation (which itself must begin within the first 14 days

of the test).

Visualizations
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Caption: Aerobic degradation pathway of 1-decanol to mineralization.

Generalized Anaerobic Biodegradation Workflow
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Caption: Key stages in the anaerobic degradation of organic matter.
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Experimental Workflow for Biodegradability Testing
(OECD 301F)

OECD 301F Experimental Workflow
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Caption: Workflow for OECD 301F ready biodegradability testing.

Conclusion

1-Decanol is a widely used chemical that, upon release to the environment, is not expected to
persist. Its primary removal mechanism is rapid aerobic biodegradation, which leads to
complete mineralization. The substance has a low potential for bioaccumulation in agquatic
organisms. While it is considered toxic to aquatic life, its rapid degradation mitigates long-term
exposure risk. Standardized testing protocols, such as those from the OECD, provide a robust
framework for assessing its environmental safety profile. This comprehensive understanding of
its environmental fate and biodegradability is crucial for professionals in research and drug
development to ensure its responsible management and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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